1-(3,5-dichlorophenyl)-7,8-dimethyl-3-(pyridin-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

Specification

• Molecular Formula: C20H19Cl2N5O
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 1-(3,5-dichlorophenyl)-7,8-dimethyl-3-(pyridin-2-ylmethyl)-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• Standard InChI: InChI=1S/C20H19Cl2N5O/c1-13-14(2)24-20-26(18-8-15(21)7-16(22)9-18)11-25(12-27(20)19(13)28)10-17-5-3-4-6-23-17/h3-9H,10-12H2,1-2H3
• Standard InChI Key: OXYWLGRYSOKNQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(CN(CN2C1=O)CC3=CC=CC=N3)C4=CC(=CC(=C4)Cl)Cl)C

Introduction

1-(3,5-dichlorophenyl)-7,8-dimethyl-3-(pyridin-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]triazin-6-one is a complex organic compound belonging to the class of pyrimido[1,2-a]triazin-6-ones. It features a polycyclic structure with nitrogen atoms, making it a heterocyclic compound. The presence of a dichlorophenyl group and a pyridin-2-ylmethyl group contributes to its unique chemical properties.

Synthesis and Reactions

The synthesis of this compound typically involves multi-step organic reactions. These methods highlight the complexity and multi-step nature of synthesizing such compounds. The compound can undergo various chemical reactions, which are significant for modifying its properties and enhancing its biological activity.

Potential Therapeutic Applications

1-(3,5-dichlorophenyl)-7,8-dimethyl-3-(pyridin-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]triazin-6-one is notable for its potential therapeutic applications. The unique structural features allow it to interact effectively with specific molecular targets such as enzymes or receptors, modulating their activity and resulting in various biological effects.

Comparison with Similar Compounds

Other compounds within the pyrimido[1,2-a]triazin-6-one class, such as 1-(3,5-dichlorophenyl)-7,8-dimethyl-3-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]triazin-6-one, share similar structural features but differ in the position of the pyridinylmethyl group attachment. Another related compound is 1-(3,5-dichlorophenyl)-7,8-dimethyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]triazin-6-one, which has a tetrahydrofuran-2-ylmethyl group instead.

Compound	Molecular Formula	Molecular Weight	CAS Number
Pyridin-2-ylmethyl derivative	C20H19Cl2N5O	416.3	1158473-91-6
Pyridin-3-ylmethyl derivative	C20H19Cl2N5O	416.3	Not specified
Tetrahydrofuran-2-ylmethyl derivative	C19H22Cl2N4O2	409.3	1158503-71-9